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Compound of Interest

Compound Name: Lazurite

Cat. No.: B1171647

Disclaimer: Due to a lack of accessible, in-depth technical data and specific experimental
protocols from the Sar-e-Sang deposit in Afghanistan, this document synthesizes the generally
accepted geological models for lazurite formation. The experimental methodologies presented
are based on standard petrological and geochemical techniques commonly employed in the
study of metamorphic minerals. Quantitative data is illustrative and compiled from various
studies on similar deposits, and may not be fully representative of the Sar-e-Sang location.

Executive Summary

Lazurite, the principal mineral component of the gemstone lapis lazuli, is a complex
tectosilicate of the sodalite group. Its formation is intrinsically linked to contact metamorphism
and metasomatism of carbonate rocks, typically marbles. The world-renowned, vibrant blue
lazurite from the Sar-e-Sang district in the Badakhshan province of Afghanistan serves as a
classic example of this geological process. This guide provides a detailed overview of the
geological formation of Afghan lazurite, outlining the precursor materials, the metamorphic and
metasomatic processes, and the key geochemical reactions involved. It also details the
standard experimental protocols used to analyze such geological specimens and presents a
logical workflow for their characterization.

Geological Setting and Protolith

The Sar-e-Sang lazurite deposits are hosted within the Hindu Kush mountain range, a
tectonically active region. The protolith, or original rock, for the formation of lazurite-bearing
marble is a sequence of impure limestones or dolostones that were rich in evaporitic minerals.
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These precursor rocks were deposited in a shallow marine environment. The key components
of this protolith are:

Carbonates: Primarily calcite (CaCOs) and dolomite (CaMg(COs)2), which form the matrix of
the resulting marble.

» Evaporites: Minerals such as anhydrite (CaSOa4) and halite (NaCl), which are crucial sources
of sulfur and chlorine.

« Silicates: Detrital quartz (SiO2) and clay minerals, providing the necessary silicon and
aluminum.

o Pyrite: Disseminated pyrite (FeSz) is also a common source of sulfur.

Metamorphic and Metasomatic Processes

The transformation of the protolith into lazurite-bearing marble is a multi-stage process driven
by regional and contact metamorphism associated with the intrusion of igneous bodies, such
as granitic or syenitic magmas.

3.1. Regional Metamorphism: The initial stage involves the burial and heating of the carbonate-
evaporite sequence during mountain-building events (orogeny). This leads to the
recrystallization of calcite and dolomite into a marble.

3.2. Contact Metamorphism and Metasomatism: The critical stage for lazurite formation is the
intrusion of magma. The heat from the intrusion creates a metamorphic aureole, and hot,
reactive fluids (hydrothermal fluids) are released from the cooling magma and the surrounding
country rocks. This process is known as metasomatism, where the chemical composition of the
host rock is altered by the influx of these fluids.

The formation of lazurite is a classic example of skarn formation, occurring at the contact zone
between the silicate-rich intrusion and the carbonate host rock.

Geochemical Reactions and Lazurite Formation

The formation of lazurite can be summarized by a series of complex geochemical reactions.
The general formula for lazurite is (Na,Ca)s[(S,S0a4,Cl)2(AlSiOa4)s]. Its formation requires the
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presence of sodium, calcium, aluminum, silicon, sulfur, and chlorine at elevated temperatures
and pressures.

A simplified reaction pathway can be described as follows:

o Breakdown of Precursor Minerals: The high temperatures cause the breakdown of the
original minerals in the protolith. For example, dolomite decomposes, and pyrite becomes
reactive.

e Introduction of Metasomatic Fluids: The hydrothermal fluids, rich in sodium and chlorine
(likely derived from the evaporites or the magma), infiltrate the marble.

» Formation of Feldspathoids: The fluids react with the aluminum and silicon from the clay
minerals to form feldspathoid minerals like nepheline (NaAISiOa).

 Sulfur Incorporation and Lazurite Crystallization: In the presence of sulfur (from anhydrite or
pyrite) and chlorine, nepheline is transformed into lazurite. The characteristic blue color of
lazurite is attributed to the presence of polysulfide radicals (Ss~) within the crystal lattice.

Quantitative Data on Lazurite Formation Conditions

The precise pressure-temperature (P-T) conditions for the Sar-e-Sang deposit are not
extensively published. However, studies of similar lazurite deposits and the associated mineral
assemblages suggest the following formation conditions:
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Parameter Value Source of Evidence

Stability of associated minerals

Temperature 600 - 700 °C ] o ]
like diopside and forsterite
Estimated depth of magma
Pressure 2 - 4 kbar intrusion and regional
metamorphism
] N o Mineral chemistry of lazurite
Fluid Composition High in Na, Cl, S, and CO2 ) )
and associated skarn minerals
Relatively low (reducing Presence of pyrite and sulfide

Oxygen Fugacity (fOz) iy o .
conditions) radicals in lazurite

. _ Essential for the formation of
Sulfur Fugacity (fSz) High i ) .
the sulfide-bearing lazurite

Experimental Protocols

The characterization of lazurite and its host rock involves a suite of analytical techniques to
determine its chemical composition, crystal structure, and the physical conditions of its
formation.

6.1. Petrographic Analysis

o Methodology: Thin sections of the rock are prepared and examined under a petrographic
microscope in both plane-polarized and cross-polarized light.

» Objective: To identify the mineral assemblage, their textural relationships, and the sequence
of mineral formation.

6.2. Electron Probe Microanalysis (EPMA)

o Methodology: A focused beam of electrons is used to bombard a specific point on a polished
thin section. The characteristic X-rays emitted from the sample are measured by wavelength-
dispersive spectrometers.
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» Objective: To obtain precise quantitative chemical compositions of lazurite and associated
minerals (e.g., calcite, diopside, pyrite). This is crucial for understanding the chemical
exchanges during metasomatism.

6.3. X-ray Diffraction (XRD)

o Methodology: A powdered sample is irradiated with X-rays at various angles. The diffraction
pattern is unique to the crystal structure of the mineral.

e Objective: To confirm the identity of lazurite and other minerals in the rock.
6.4. Raman Spectroscopy

o Methodology: A monochromatic laser is focused on the sample, and the inelastically
scattered light is analyzed. The resulting spectrum provides information about the vibrational
modes of the molecules.

e Objective: To identify the sulfur species (e.g., S3~, SO427) within the lazurite crystal lattice,
which are responsible for its color.

6.5. Stable Isotope Geochemistry

o Methodology: The isotopic ratios of elements like sulfur (3*S/32S) and oxygen (*80/1°0) are

measured using a mass spectrometer.

» Objective: To trace the source of the sulfur (e.g., marine evaporites vs. magmatic fluids) and
to estimate the temperature of formation.

Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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